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Introduction
The Jones oxidation is a reliable and well-established method for the oxidation of primary

alcohols to carboxylic acids.[1][2] Named after its discoverer, Sir Ewart Jones, this reaction

utilizes a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid and acetone, commonly

known as the Jones reagent.[1][2] The oxidation is typically rapid, exothermic, and results in

high yields, making it a valuable tool in organic synthesis.[2] However, a significant drawback is

the use of carcinogenic hexavalent chromium compounds, which necessitates careful handling

and disposal.[2]

Primary alcohols are first oxidized to aldehydes, which, in the aqueous acidic conditions of the

reaction, are then hydrated to form geminal diols.[3][4] These intermediates are subsequently

oxidized to the final carboxylic acid product.[3][4] While effective, the strong oxidizing nature

and acidity of the Jones reagent may not be suitable for substrates with acid-sensitive

functional groups.[5]

Reaction Mechanism
The Jones oxidation of a primary alcohol to a carboxylic acid proceeds through a multi-step

mechanism:
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Formation of the Chromate Ester: The alcohol reacts with chromic acid (formed in situ from

chromium trioxide and sulfuric acid) to generate a chromate ester.[3]

Oxidation to the Aldehyde: A base (water) removes a proton from the carbon bearing the

alcohol, leading to the elimination of a chromium(IV) species and the formation of an

aldehyde.[4]

Hydration of the Aldehyde: In the aqueous environment, the aldehyde is in equilibrium with

its hydrate (a geminal diol).[3][4]

Second Oxidation: The hydrate then reacts with another molecule of chromic acid to form a

second chromate ester, which is subsequently oxidized to the carboxylic acid.[3]

Signaling Pathway Diagram
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Caption: Mechanism of the Jones oxidation of a primary alcohol to a carboxylic acid.

Quantitative Data Summary
The following table summarizes representative quantitative data for the Jones oxidation of

various primary alcohols. Reaction conditions and yields can vary depending on the specific

substrate and experimental setup.
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Substrate Product
Temperatur
e (°C)

Reaction
Time (h)

Yield (%) Reference

Benzyl

alcohol
Benzoic acid < 30 4 > 90 [6]

1-Octanol Octanoic acid Room Temp. 5 High [7]

Cyclooctanol
Cyclooctanon

e
< 35 ~0.3 High [8]

2-

Cyclohexenol

2-

Cyclohexeno

ne

Not specified Not specified 81 [8]

Experimental Protocols
1. General Protocol for the Jones Oxidation of a Primary Alcohol

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Primary alcohol

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Acetone

Isopropyl alcohol (for quenching)

Sodium bicarbonate (for neutralization)

Dichloromethane or diethyl ether (for extraction)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Round-bottom flask
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Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Preparation of the Jones Reagent: In a flask, carefully and slowly add concentrated sulfuric

acid to a cooled (ice bath) suspension of chromium trioxide in water. Caution: This process is

highly exothermic. A standard preparation involves dissolving 26.72 g of CrO₃ in 23 mL of

concentrated H₂SO₄ and diluting with water to a final volume of 100 mL.

Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve the primary alcohol in acetone. Cool the solution in an ice bath.

Addition of Jones Reagent: Slowly add the prepared Jones reagent dropwise from the

dropping funnel to the stirred solution of the alcohol in acetone. Maintain the reaction

temperature below 30-35°C using the ice bath.[6][8] The color of the reaction mixture will

change from orange/red to a bluish-green as the Cr(VI) is reduced to Cr(III).[1]

Monitoring the Reaction: The reaction is typically rapid.[2] Monitor the progress by observing

the persistence of the orange color of the Jones reagent, which indicates the consumption of

the alcohol. Thin-layer chromatography (TLC) can also be used to monitor the

disappearance of the starting material.

Quenching the Reaction: Once the reaction is complete, quench any excess oxidant by the

dropwise addition of isopropyl alcohol until the orange color disappears and a green color

persists.

Work-up:

Decant the acetone solution from the chromium salts.
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Wash the chromium salts with additional acetone or another suitable solvent like

dichloromethane or ether.

Combine the organic layers.

Carefully neutralize the solution by the portion-wise addition of sodium bicarbonate until

the cessation of gas evolution.

If an aqueous layer is present, separate the layers using a separatory funnel.

Extract the aqueous layer with dichloromethane or diethyl ether.

Combine all organic extracts.

Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

carboxylic acid.

Purification: The crude product can be further purified by recrystallization or column

chromatography.

Experimental Workflow Diagram
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Caption: General experimental workflow for the Jones oxidation of a primary alcohol.

Safety and Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b076003?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity: Chromium(VI) compounds are known carcinogens and are highly toxic. Always

handle these reagents in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Corrosivity: Concentrated sulfuric acid is extremely corrosive. Handle with extreme care.

Exothermic Reaction: The preparation of the Jones reagent and the oxidation reaction itself

are exothermic. Proper cooling is essential to control the reaction rate and prevent runaway

reactions.

Waste Disposal: All chromium-containing waste must be disposed of according to

institutional and environmental regulations for hazardous waste.

Applications in Drug Development and Synthesis
The Jones oxidation is a powerful tool for introducing carboxylic acid functionalities into

molecules, a common structural motif in many pharmaceuticals.[3] It has been employed in the

total synthesis of complex natural products and can be used for functional group

interconversions in multi-step synthetic sequences.[3][9] While newer, milder, and more

selective oxidizing agents have been developed, the Jones oxidation remains a cost-effective

and efficient method for certain applications, particularly in large-scale preparations where the

cost of reagents is a significant factor.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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